Cas no 1508358-01-7 (2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1508358-01-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5746695
• PubChem ID: 66603215
• Update Time: 2025-10-19

2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1508358-01-7
• EN300-1139545
• 2-methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoicacid
• 2-methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• SCHEMBL132212
• 2-Thiazoleacetic acid, α,α,4-trimethyl-
• 2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid

• Inchi： 1S/C8H11NO2S/c1-5-4-12-6(9-5)8(2,3)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： AFXOTSUBCJEFPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 311.0±25.0 °C(Predicted)
• pka: 3.95±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid

Comprehensive Overview of 2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1508358-01-7): Properties, Applications, and Research Insights

2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1508358-01-7) is a specialized organic compound featuring a unique thiazole ring structure, which has garnered significant attention in pharmaceutical and agrochemical research. The compound's molecular formula, C₉H₁₃NO₂S, highlights its potential as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications due to its structural motif, which is analogous to bioactive molecules in drug discovery pipelines.

In recent years, the demand for thiazole derivatives like 2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid has surged, driven by their role in designing small-molecule inhibitors and metabolically stable compounds. This aligns with trending searches such as "thiazole-based drug candidates 2024" and "CAS 1508358-01-7 applications", reflecting growing interest in niche chemical entities. The compound's carboxylic acid functional group further enhances its reactivity, making it valuable for peptide coupling and prodrug synthesis.

From a synthetic perspective, CAS 1508358-01-7 is often utilized in medicinal chemistry optimization due to its balanced lipophilicity and hydrogen-bonding capacity. Laboratories frequently query "synthesis protocols for 2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid", underscoring its technical relevance. Notably, its 4-methylthiazole moiety contributes to improved cell permeability, a critical factor in bioavailability enhancement studies—a hot topic in AI-driven drug design forums.

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In material science, researchers are investigating CAS 1508358-01-7 as a potential ligand precursor for metal-organic frameworks (MOFs), responding to queries such as "thiazole carboxylic acids in MOF design". Its rigid backbone and coordination sites offer intriguing possibilities for porous material engineering, a field gaining traction in carbon capture technology discussions.

Analytical characterization of 2-Methyl-2-(4-methyl-1,3-thiazol-2-yl)propanoic acid typically involves HPLC purity analysis and NMR spectroscopy, with search terms like "CAS 1508358-01-7 spectroscopic data" being common. The compound's distinctive UV absorption around 270 nm makes it particularly suitable for photophysical studies, another area of rising interest in optoelectronic material research.

Future prospects for CAS 1508358-01-7 include its potential in bioconjugation techniques, as evidenced by emerging queries about "thiazole-COOH bioconjugation efficiency". Its compatibility with click chemistry protocols could expand its utility in antibody-drug conjugate (ADC) development—a key focus in targeted cancer therapy innovations.